2-Dimethylphosphorylcyclohexane-1-carboxylic acid
Scientific Research Applications
Acid−Amide Intermolecular Hydrogen Bonding
Research explores the molecular recognition and formation of intermolecularly hydrogen-bonded dimers involving carboxylic acid groups, as demonstrated by a 2,2-dimethylbutynoic acid with a pyridone terminus. This study emphasizes the significance of hydrogen bonding between amide and carboxylic acid groups in molecular recognition and dimer formation, which could be relevant to the applications of "2-Dimethylphosphorylcyclohexane-1-carboxylic acid" in creating specific molecular structures for pharmaceutical or material science applications (P. Wash, E. Maverick, J. Chiefari, D. Lightner, 1997).
Synthesis and Resolution of Cyclopropane Carboxylic Acid Derivatives
The synthesis routes for 2,2-dimethylcyclopropane carboxylic acid, an important intermediate in producing medicaments and pesticides, are reviewed. This highlights the potential for "2-Dimethylphosphorylcyclohexane-1-carboxylic acid" to serve as an intermediate or precursor in synthesizing bioactive molecules or agrochemicals due to its structural similarity and potential reactivity (Li Gong, 2007).
Photoremovable Protecting Groups for Carboxylic Acids
Research on the use of dimethylphenacyl esters as photoremovable protecting groups for carboxylic acids underscores the importance of such strategies in organic synthesis and biochemistry. This could imply the utility of "2-Dimethylphosphorylcyclohexane-1-carboxylic acid" in developing "caged" compounds for controlled release applications in medicinal chemistry and biological studies (M. Zabadal, A. P. Pelliccioli, P. Klán, J. Wirz, 2001).
Carboxylation of Aryl- and Alkenylboronic Esters with CO2
A study on the Rhodium(I)-catalyzed carboxylation of aryl- and alkenylboronic esters with CO2 to yield benzoic acid derivatives and alpha,beta-unsaturated carboxylic acids points to potential methodologies for incorporating CO2 into organic molecules. This could suggest methods for functionalizing "2-Dimethylphosphorylcyclohexane-1-carboxylic acid" or similar compounds for synthesizing diverse organic molecules with environmental benefits (Kazutoshi Ukai, Masao Aoki, J. Takaya, N. Iwasawa, 2006).
properties
IUPAC Name |
2-dimethylphosphorylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17O3P/c1-13(2,12)8-6-4-3-5-7(8)9(10)11/h7-8H,3-6H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OANXWMLZTBAYPS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1CCCCC1C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17O3P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Dimethylphosphorylcyclohexane-1-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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